Sphingosine Kinase 1

Target Description

Sphingosine Kinase 1 (SPHK1) is a lipid kinase that catalyzes the phosphorylation of sphingosine to sphingosine-1-phosphate (S1P), a potent bioactive lipid mediator. S1P plays crucial roles in cell proliferation, survival, migration, and inflammation, signaling through specific G protein-coupled receptors. Dysregulation of SPHK1 and S1P signaling is implicated in various pathologies, including cancer, fibrosis, and inflammatory diseases, making SPHK1 a promising therapeutic target for novel drug development.